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Compound of Interest

Compound Name: TAMRA-PEG4-Tetrazine

Cat. No.: B12429433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of TAMRA-
PEG4-Tetrazine in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), two common

aprotic solvents used in bioconjugation and drug development. This document outlines the

physical and chemical properties of the compound, presents estimated solubility data, and

offers a detailed protocol for its dissolution and handling.

Introduction to TAMRA-PEG4-Tetrazine
TAMRA-PEG4-Tetrazine is a fluorescent labeling reagent that combines the photophysical

properties of the tetramethylrhodamine (TAMRA) fluorophore with the bioorthogonal reactivity

of a tetrazine moiety. The polyethylene glycol (PEG) spacer (PEG4) enhances the molecule's

hydrophilicity and provides spatial separation between the dye and the conjugated

biomolecule. This reagent is primarily used in copper-free click chemistry reactions, where the

tetrazine group rapidly and specifically reacts with a trans-cyclooctene (TCO)-modified

molecule, enabling precise labeling of biomolecules in complex biological systems.

Physicochemical Properties and Solubility
TAMRA-PEG4-Tetrazine is a red solid that is known to be soluble in polar aprotic solvents

such as DMSO and DMF.[1][2] The PEGylated spacer contributes to its solubility in aqueous

buffers after conjugation, a critical feature for biological applications.[3]
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Qualitative Solubility
As consistently reported by multiple suppliers, TAMRA-PEG4-Tetrazine is readily soluble in

both DMSO and DMF.[1][2] These solvents are recommended for preparing concentrated stock

solutions prior to use in labeling reactions.

Quantitative Solubility Data
While specific saturation solubility data for TAMRA-PEG4-Tetrazine is not extensively

published, practical working concentrations can be inferred from protocols for similar TAMRA

derivatives and other fluorescent dyes. Stock solutions are typically prepared at a

concentration of 10 mM. For some TAMRA derivatives, solubility is reported to be greater than

10 mg/mL in DMSO or DMF.

Below is a summary of the key properties and estimated solubility of TAMRA-PEG4-Tetrazine.

Property Value

Molecular Formula C₄₅H₅₀N₈O₉

Molecular Weight 846.92 g/mol

Appearance Red solid

Excitation Maximum (λex) ~540-553 nm

Emission Maximum (λem) ~565-575 nm

Recommended Solvents DMSO, DMF

Storage Conditions -20°C, protected from light and moisture

Solvent Estimated Practical Solubility

DMSO ≥ 10 mM (~8.5 mg/mL)

DMF ≥ 10 mM (~8.5 mg/mL)

Note: The estimated practical solubility is based on typical concentrations used for preparing

stock solutions of similar TAMRA-based fluorescent dyes. Users should perform their own tests
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to determine the saturation point if required.

Experimental Protocols
The following section provides a detailed methodology for the preparation of a TAMRA-PEG4-
Tetrazine stock solution. It is crucial to use anhydrous solvents, as the reagent can be

sensitive to moisture.

Protocol for Preparation of a 10 mM Stock Solution
This protocol describes the steps to prepare a 10 mM stock solution of TAMRA-PEG4-
Tetrazine, a common starting concentration for most bioconjugation experiments.

Materials:

TAMRA-PEG4-Tetrazine (solid)

Anhydrous DMSO or DMF

Vortex mixer

Microcentrifuge

Pipettes and sterile microcentrifuge tubes

Procedure:

Equilibration: Allow the vial containing TAMRA-PEG4-Tetrazine to warm to room

temperature before opening to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial to

achieve a final concentration of 10 mM. For example, to prepare a solution from 1 mg of the

compound (MW = 846.92 g/mol ), add approximately 118 µL of solvent. Calculation: (1 mg /

846.92 mg/mmol) / 10 mmol/L = 0.000118 L = 118 µL

Dissolution: Vortex the vial for at least one minute to ensure the dye is fully dissolved.

Centrifugation: Briefly centrifuge the vial to collect the solution at the bottom.
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Storage: The stock solution can be stored at -20°C, protected from light and moisture. For

long-term storage, it is advisable to aliquot the solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. When prepared with anhydrous solvent, the solution is

expected to be stable for up to three months.

Visualized Workflows and Logical Relationships
The following diagrams, generated using Graphviz, illustrate key processes related to the use

of TAMRA-PEG4-Tetrazine.

Diagram: Experimental Workflow for Stock Solution
Preparation
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Preparation of 10 mM Stock Solution
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Caption: Workflow for preparing a TAMRA-PEG4-Tetrazine stock solution.

Diagram: Bioorthogonal Labeling Reaction
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Caption: Bioorthogonal reaction of TAMRA-PEG4-Tetrazine with a TCO-biomolecule.

Conclusion
TAMRA-PEG4-Tetrazine exhibits good solubility in DMSO and DMF, making these solvents

ideal for the preparation of concentrated stock solutions for subsequent use in bioconjugation.

While quantitative solubility limits are not precisely defined in publicly available literature, a

working concentration of 10 mM is a reliable starting point for most applications. Adherence to

proper handling and storage protocols, including the use of anhydrous solvents and protection

from light, is essential to maintain the reactivity and fluorescent properties of this versatile

labeling reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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